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Compound Name:

hydroxypropanoate
CAS No.: 40149-32-4
Cat. No.: B121824

Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of Ethyl 3-chloro-
2-hydroxypropanoate

For the modern researcher and drug development professional, access to specific, high-quality
chemical intermediates is a cornerstone of innovation. Ethyl 3-chloro-2-hydroxypropanoate
is one such chiral building block, a versatile synthon whose structural features—an ester, a
hydroxyl group, and a chlorine atom—offer multiple points for synthetic modification. This guide
provides a comprehensive overview of its commercial availability, plausible synthetic routes,
applications, and critical safety protocols, grounded in the practical insights of a senior
application scientist.

Chemical and Physical Properties

Understanding the fundamental properties of Ethyl 3-chloro-2-hydroxypropanoate is
essential for its effective use in experimental design. The presence of a stereocenter at the C2
position means that the molecule can exist as different enantiomers, a critical consideration in
pharmaceutical synthesis where specific stereochemistry is often required for biological activity.
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Property Value Source(s)
CAS Number 40149-32-4 [1112]
Molecular Formula CsHoClIOs [1]
Molecular Weight 152.58 g/mol [1]

Boiling Point ~143 °C

Density ~1.145 g/cm? (at 25 °C)

Storage Temperature 2-8°C, under inert atmosphere [1]

Purity (Typical) >98% [1]

Commercial Sourcing and Availability

Ethyl 3-chloro-2-hydroxypropanoate is available from several specialized chemical suppliers
who cater to the research and development sectors. When sourcing this compound, it is
imperative to verify the specific CAS number and, if relevant, the enantiomeric purity required
for the intended application, as related isomers are also commercially available.
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Supplier

CAS Number

Typical Purity

Notes

BLD Pharm

40149-32-4

Not specified

Offers the product and
notes the need for
cold-chain

transportation.[2]

Lab-Chemicals.Com

40149-32-4

98%

Specifies storage
under an inert

atmosphere at 2-8°C.

[1]

Simson Pharma
Limited

89490-41-5

Not specified

Listed as Ethyl 2-
chloro-3-hydroxy
butanoate, indicating
potential structural

isomer.

Sigma-Aldrich

623-72-3

95%

This CAS corresponds
to Ethyl 3-
hydroxypropanoate, a
related but different

compound.[3]

Thermo Scientific

623-71-2*

98%

This CAS corresponds
to Ethyl 3-
chloropropionate, a
related but different

compound.[4]

Note: The inclusion of related compounds highlights the importance of precise CAS number

verification during procurement.

Synthetic Pathways and Methodologies

While direct, published protocols for Ethyl 3-chloro-2-hydroxypropanoate can be scarce, its

synthesis can be logically derived from established organic chemistry principles. A plausible

and efficient route involves the asymmetric reduction of a precursor ketone, a strategy widely

employed for producing chiral hydroxyesters used in pharmaceutical manufacturing.[5][6][7]
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Proposed Protocol: Biocatalytic Asymmetric Reduction

This protocol is based on well-documented methods for the synthesis of similar chiral halo-
hydroxy esters, which prioritize high enantioselectivity and environmentally benign conditions.
[6] The key is the use of a ketoreductase enzyme, either isolated or within whole microbial
cells, to stereoselectively reduce the ketone group of a precursor like ethyl 3-chloro-2-
oxopropanoate.

Materials and Equipment:

Ethyl 3-chloro-2-oxopropanoate (Substrate)

e Recombinant E. coli expressing a suitable ketoreductase (or isolated enzyme)
e Glucose (for cofactor regeneration)
 NADP+*/NADPH (Cofactor)

o Potassium phosphate buffer (pH ~6.5-7.0)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate

» Reaction vessel with temperature and pH control
e Centrifuge

» Rotary evaporator

e Chiral HPLC or GC for analysis

Step-by-Step Methodology:

» Biocatalyst Preparation: Culture the recombinant microbial cells (e.g., E. coli) in a suitable
growth medium until an optimal cell density is reached. Harvest the cells via centrifugation.

¢ Reaction Setup: In a temperature-controlled reaction vessel, prepare a buffered agueous
solution (e.g., 100 mM potassium phosphate, pH 6.5).
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Addition of Reagents: Suspend the harvested cells (or add the isolated enzyme) in the buffer.
Add the substrate (ethyl 3-chloro-2-oxopropanoate), the cofactor (NADP*), and a co-
substrate for cofactor regeneration (e.g., glucose). The use of a glucose/glucose
dehydrogenase system or an isopropanol/alcohol dehydrogenase system is common for
recycling the expensive NADPH cofactor.[5]

Reaction Execution: Maintain the reaction at a controlled temperature (e.g., 30°C) with
gentle agitation. Monitor the reaction progress by periodically taking samples and analyzing
them via TLC or HPLC to track the disappearance of the starting material and the formation
of the product.

Workup and Extraction: Once the reaction reaches completion, terminate it by centrifuging to
remove the cells. Extract the aqueous supernatant with an organic solvent such as ethyl
acetate (3x volumes).

Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the
drying agent and concentrate the solution under reduced pressure using a rotary evaporator
to yield the crude product.

Final Purification and Analysis: If necessary, purify the crude product further using column
chromatography on silica gel. Confirm the purity and determine the enantiomeric excess
(e.e.) of the final product using chiral HPLC or GC analysis.
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Caption: Workflow for the biocatalytic synthesis of Ethyl 3-chloro-2-hydroxypropanoate.

Applications in Drug Discovery and Development

Halogenated chiral molecules are of immense interest in medicinal chemistry. The presence of
a chlorine atom can significantly alter a molecule's pharmacokinetic properties, such as
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lipophilicity and metabolic stability.[8] More than a quarter of all FDA-approved drugs contain at
least one chlorine atom, underscoring the element's importance in drug design.[8]

Ethyl 3-chloro-2-hydroxypropanoate and its close structural relatives, like ethyl (S)-4-chloro-
3-hydroxybutanoate, are valuable intermediates for synthesizing complex, biologically active
molecules.[6][7] Their bifunctional nature (hydroxyl and chloro groups) allows for sequential,
regioselective reactions to build molecular complexity.

Key Application Areas:

o Chiral Building Blocks: They serve as starting materials for multi-step syntheses of
pharmaceutical ingredients. The (S)-enantiomer of ethyl 4-chloro-3-hydroxybutanoate, for
instance, is a well-known precursor for the synthesis of statins.[6]

» Synthesis of Heterocycles: The reactive sites on the molecule make it a suitable precursor
for constructing heterocyclic ring systems, which form the core of many drugs.[9]

o Probes for Mechanistic Studies: Researchers can use these synthons to create novel
compounds for screening and to study enzyme-inhibitor interactions.

Ethyl 3-chloro-2-hydroxypropanoate
(Chiral Synthon)

N

Reaction at Hydroxyl Group Reaction at Chloro Group
(e.g., Etherification, Esterification) (e.g., Nucleophilic Substitution)

~ 7

(Advanced Intermediateg

Further synthetic steps

Active Pharmaceutical
Ingredient (API)
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Caption: Role as an intermediate in pharmaceutical synthesis.

Safety, Handling, and Storage

Proper handling of chlorinated organic compounds is critical. While a specific Safety Data

Sheet (SDS) for Ethyl 3-chloro-2-hydroxypropanoate should always be consulted, data from

structurally similar compounds provide a strong basis for safe handling procedures.[10][11]

Hazard Identification: Compounds in this class are often classified as harmful if swallowed, in
contact with skin, or if inhaled. They can cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[12] All
manipulations should be performed in a well-ventilated fume hood.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area.[10][13] For long-term stability, storage at 2-8°C under an inert atmosphere (e.g., argon
or nitrogen) is recommended.[1]

In case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[11]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[10]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Conclusion
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Ethyl 3-chloro-2-hydroxypropanoate represents a valuable and versatile chemical tool for
the research and pharmaceutical industries. While sourcing requires careful attention to CAS
numbers and isomeric purity, the compound is commercially available from specialized
suppliers. Its utility as a chiral building block, underpinned by robust biocatalytic synthetic
methods, ensures its continued relevance in the development of novel, complex molecules.
Adherence to strict safety protocols is hon-negotiable to ensure the well-being of laboratory
personnel and the integrity of the research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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